Cas no 96746-54-2 (1H-Tetrazole, 1-phenyl-5-(phenylmethyl)-)
96746-54-2 structure
Product Name:1H-Tetrazole, 1-phenyl-5-(phenylmethyl)-
CAS No:96746-54-2
MF:C14H12N4
MW:236.27188205719
CID:751322
PubChem ID:14943659
Update Time:2025-04-19
1H-Tetrazole, 1-phenyl-5-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Tetrazole, 1-phenyl-5-(phenylmethyl)-
- 5-benzyl-1-phenyltetrazole
- 96746-54-2
- DTXSID40565825
- SCHEMBL4405904
- 5-Benzyl-1-phenyl-1H-tetrazole
-
- Inchi: 1S/C14H12N4/c1-3-7-12(8-4-1)11-14-15-16-17-18(14)13-9-5-2-6-10-13/h1-10H,11H2
- InChI Key: QMRMJFDUCLAMPG-UHFFFAOYSA-N
- SMILES: N1(C2C=CC=CC=2)C(CC2C=CC=CC=2)=NN=N1
Computed Properties
- Exact Mass: 236.106196400g/mol
- Monoisotopic Mass: 236.106196400g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 43.6Ų
1H-Tetrazole, 1-phenyl-5-(phenylmethyl)- Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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